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Compound of Interest

2,2,4,6,6-PENTAMETHYL-3-
HEPTENE

Cat. No.: B089596

Compound Name:

A Note on CAS Number: The CAS number provided in the query, 123-48-8, corresponds to
2,2,4,6,6-Pentamethyl-3-heptene.[1][2][3][4][5] However, for the purpose of a detailed
technical guide relevant to researchers and drug development professionals, this document will
focus on 1-Dodecanol (CAS Number: 112-53-8), as it aligns with the extensive scientific
interest in its biological activities and pharmaceutical applications. 1-Dodecanol is a saturated
12-carbon fatty alcohol.[6]

This guide provides a comprehensive overview of 1-Dodecanol, including its chemical
structure, physicochemical properties, synthesis, and applications, with a focus on its relevance
to the scientific and pharmaceutical research communities.

Chemical Structure and Identification

1-Dodecanol, also known as lauryl alcohol, is a straight-chain fatty alcohol.[7] Its structure
consists of a twelve-carbon aliphatic chain with a hydroxyl group at one terminus.

Molecular Formula: C12H260[8][9]

IUPAC Name: Dodecan-1-0l[9][10]

SMILES: CCCCCCCCCCCCO[10]

INChl Key: LQZZUXJYWNFBMV-UHFFFAOY SA-N[9][10]
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Physicochemical Properties

1-Dodecanol is a colorless, tasteless solid with a floral smell at room temperature, and it may
also present as a colorless thick liquid.[10] It is practically insoluble in water but soluble in
ethanol and ether.[10][11]

Table 1: Physicochemical Properties of 1-Dodecanol

Property Value Reference(s)
Molecular Weight 186.33 g/mol [8]

Melting Point 22-26 °C [8][12]

Boiling Point 258.0 £ 3.0 °C at 760 mmHg [8]

Density 0.833 g/mL at 25 °C [12]

Flash Point 115.4+4.6 °C [8]

Water Solubility 0.0026 g/L [10]

logP 5.13 - 5.36 [8][10]

Synthesis and Manufacturing

Industrially, 1-dodecanol is produced from palm kernel or coconut oil.[7] A common synthetic
method is the Ziegler process.[7] In the laboratory, a classic method for its synthesis is the
Bouveault-Blanc reduction of ethyl laurate.[7]

A generalized workflow for the synthesis of fatty alcohols, including 1-dodecanol, via the Ziegler
process is outlined below.
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Figure 1: Generalized Ziegler Process for Fatty Alcohol Synthesis
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Figure 2: Postulated Antibacterial Mechanisms of 1-Dodecanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

